Cas no 18959-31-4 (4,5-Difluorophthalic acid)

4,5-Difluorophthalic acid structure
4,5-Difluorophthalic acid structure
Product Name:4,5-Difluorophthalic acid
CAS No:18959-31-4
MF:C8H4F2O4
MW:202.111769676208
MDL:MFCD00077514
CID:51186
PubChem ID:643382
Update Time:2025-07-30

4,5-Difluorophthalic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Difluorophthalic acid
    • 4,5-Difluorobenzene-1,2-dicarboxylic acid
    • 1,2-benzenedicarboxylic acid,4,5-difluoro
    • 4,5-Difluor-phthalsaeure
    • 1,2-Benzenedicarboxylic acid, 4,5-difluoro-
    • 4,5-difluoro phthalic acid
    • PubChem1946
    • 4.5-Difluorophthalic Acid
    • KSC174S8B
    • FFSBOABNRUJQFW-UHFFFAOYSA-N
    • WT071
    • SBB064350
    • AS02022
    • CM13821
    • SY022919
    • BC657619
    • BR-
    • AKOS000278395
    • AM20080735
    • EN300-31766
    • J-012230
    • YSWG5203
    • DTXSID80349161
    • FT-0602512
    • 4 pound not5-Difluorophthalic acid
    • BS-13960
    • MFCD00077514
    • InChI=1/C8H4F2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2H,(H,11,12)(H,13,14
    • CS-W019362
    • SCHEMBL4830274
    • AC-9810
    • A19943
    • Z335437574
    • 18959-31-4
    • DB-006587
    • AE-641/01623037
    • DTXCID40300233
    • DB-184251
    • 4,5-Difluorophthalicacid
    • MDL: MFCD00077514
    • Inchi: 1S/C8H4F2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2H,(H,11,12)(H,13,14)
    • InChI Key: FFSBOABNRUJQFW-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(C(=O)O)=C(C(=O)O)C=1)F

Computed Properties

  • Exact Mass: 202.00800
  • Monoisotopic Mass: 202.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • Molecular Weight: 202.11
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.644
  • Boiling Point: 378.7℃ at 760 mmHg
  • Flash Point: 182.9°C
  • Refractive Index: 1.566
  • PSA: 74.60000
  • LogP: 1.36120

4,5-Difluorophthalic acid Customs Data

  • HS CODE:2917399090
  • Customs Data:

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4,5-Difluorophthalic acid Pricemore >>

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4,5-Difluorophthalic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:18959-31-4)4,5-Difluorophthalic acid
Order Number:sfd17628
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:18959-31-4)4,5-Difluorophthalic acid
Order Number:A19943
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):150.0/600.0
Email:sales@amadischem.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:18959-31-4)4,5-Difluorophthalic acid
sfd17628
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:18959-31-4)4,5-Difluorophthalic acid
A19943
Purity:99%/99%
Quantity:25g/100g
Price ($):150.0/600.0
Email